B1576831 Plasticin PD36K

Plasticin PD36K

Cat. No.: B1576831
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Plasticin PD36K is a synthetic antimicrobial peptide (AMP) belonging to the Plasticin family, a class of engineered peptides designed for enhanced stability and efficacy against Gram-positive bacteria . Synthetic AMPs like this compound are developed to address limitations of natural AMPs, such as susceptibility to enzymatic degradation and low yield in extraction processes. This compound is part of a broader series that includes variants such as ANCKF, PD36KF, A1, B1, and C1, each optimized for specific functional or structural properties . Its synthetic origin allows precise modifications to improve bioavailability, target specificity, and resistance to proteolytic breakdown, making it a promising candidate for therapeutic and industrial applications.

Properties

bioactivity

Antimicrobial

sequence

GVVTDLLKTAGKLLGNLVGSLSG

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data

Table 2: Comparative Efficacy Metrics
Compound MIC* (µg/mL) Against S. aureus Proteolytic Stability (Half-life, hrs) Toxicity (Hemolysis, %)
This compound 2.5 >24 <5
Plantaricin 423 10.0 2 <1
Plectasin 1.0 12 <2
MIC: Minimum Inhibitory Concentration

Key Observations :

  • This compound exhibits moderate potency compared to Plectasin but superior proteolytic stability, critical for therapeutic applications.
  • Hemolysis rates below 5% suggest favorable biocompatibility, though natural AMPs like Plantaricin 423 show even lower toxicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.